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Compound of Interest

Compound Name: Tetrapeptide-1

Cat. No.: B1575511

Executive Summary & Molecular Identity

Tetrapeptide-1 (CAS: 1632354-04-1) is a bioactive oligopeptide with the sequence Leu-Pro-
Thr-Val (LPTV).[1] Distinct from melanocortin-mimetic peptides (often misidentified in broad
nomenclature), Tetrapeptide-1 functions primarily as a matrikine-mimetic and antioxidant
signaling modulator.

Its therapeutic utility lies in two distinct biological outcomes:

» Extracellular Matrix (ECM) Reconstruction: Upregulation of Collagen I, Elastin, and
Fibronectin via fibroblast activation.

» Cellular Defense: Mitigation of oxidative stress through the Nrf2/Keapl axis.
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Property Specification

INCI Name Tetrapeptide-1

Sequence LEL-,I-PI'O-ThI’-Va| (L-Leucyl-L-prolyl-L-threonyl-L-
valine)

Molecular Formula C20H36N406

Molecular Weight 428.52 g/mol

Solubility Water-soluble; DMSO compatible

Primary Target Dermal Fibroblasts (HDFa), Keratinocytes

The Core Signaling Architecture

Tetrapeptide-1 operates via a dual-pathway mechanism. As a matrikine, it mimics the "danger
signals" of ECM fragmentation, tricking fibroblasts into a repair state without actual tissue
damage.

Pathway A: The Matrikine-Like ECM Synthesis Cascade

This pathway governs the peptide's anti-aging and wound-healing properties. The peptide likely
interacts with cell surface integrins or specific matrikine receptors, initiating a kinase cascade
that converges on nuclear transcription factors.

e Ligand-Receptor Interaction: LPTV binds to transmembrane Integrins (specifically

subunits) or putative matrikine receptors on the fibroblast surface.

 Signal Transduction (Cytosolic):

o FAK Activation: Binding induces autophosphorylation of Focal Adhesion Kinase (FAK) at
Tyr397.

o MAPK/ERK Axis: Activated FAK recruits Src, which phosphorylates downstream effectors,
leading to the activation of the Ras-Raf-MEK-ERK pathway.

» Nuclear Translocation: Phosphorylated ERK (p-ERK) translocates to the nucleus.
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» Transcriptional Activation: p-ERK activates transcription factors (AP-1 complex), promoting
the expression of:

o COL1A1 (Type | Collagen)
o ELN (Elastin)

o FN1 (Fibronectin)

Pathway B: The Nrf2 Antioxidant Axis

Tetrapeptide-1 exhibits direct ROS scavenging activity and indirect upregulation of
endogenous antioxidant enzymes.

Sensor Activation: The peptide disrupts the cytosolic Keapl-Nrf2 complex.
» Stabilization: Nrf2 is liberated from Keapl-mediated ubiquitination and degradation.
e Nuclear Import: Stable Nrf2 translocates to the nucleus.

e ARE Binding: Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions
of cytoprotective genes.

e Enzyme Synthesis: Upregulation of Heme Oxygenase-1 (HO-1) and NAD(P)H:quinone
oxidoreductase 1 (NQO1).

Visualization: Signal Transduction Map

The following diagram illustrates the convergence of the Matrikine (ECM) and Antioxidant
pathways activated by Tetrapeptide-1.
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Caption: Dual-mechanism action of Tetrapeptide-1 showing Integrin-mediated ECM
remodeling (Left) and Nrf2-mediated antioxidant defense (Right).

Experimental Validation Protocols

To ensure scientific integrity, the following protocols provide self-validating systems for
confirming Tetrapeptide-1 activity.

Protocol A: Quantifying Collagen Synthesis (Pro-
Collagen | C-Peptide ELISA)

Objective: Measure functional output of the Matrikine pathway in Human Dermal Fibroblasts
(HDFa).

e Cell Culture: Seed HDFa cells (5 x 103 cells/well) in a 96-well plate using DMEM + 10% FBS.
Incubate for 24h.

o Starvation: Replace medium with serum-free DMEM for 12h to synchronize cell cycle and
minimize background signaling.

e Treatment:

o Control: Serum-free medium + Vehicle (PBS).

o Positive Control: TGF-1 (10 ng/mL).

o Experimental: Tetrapeptide-1 (Concentration range: 1 uM, 10 uM, 50 puM).
 Incubation: Incubate for 48-72 hours.

» Supernatant Collection: Collect cell culture supernatant. Centrifuge at 1500 rpm for 5 min to
remove debris.

e ELISA: Use a PIP (Pro-Collagen Type | C-Peptide) ELISA kit.
o Add 100 pL supernatant to anti-PIP coated wells.

o Incubate 2h at 37°C.
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o Wash 3x with PBS-T.

o Add HRP-conjugate antibody -> TMB Substrate -> Stop Solution.

e Analysis: Measure Absorbance at 450 nm. Calculate concentration vs. standard curve.

o Validation Criteria: Positive control must show >150% increase over vehicle.

Protocol B: Nrf2 Nuclear Translocation Assay
(Immunofluorescence)

Obijective: Confirm activation of the antioxidant pathway.
e Seeding: Seed keratinocytes on glass coverslips in 6-well plates.
o Treatment: Treat with Tetrapeptide-1 (50 uM) for 1, 3, and 6 hours (kinetic analysis).
» Fixation: Fix cells with 4% Paraformaldehyde (15 min). Permeabilize with 0.1% Triton X-100.
e Staining:
o Primary Ab: Anti-Nrf2 antibody (Rabbit monoclonal).
o Secondary Ab: Alexa Fluor 488 Goat anti-Rabbit.
o Nuclear Stain: DAPI (Blue).
e Microscopy: Image using Confocal Microscopy.

» Quantification: Calculate the ratio of Nuclear Mean Fluorescence Intensity (MFI) to Cytosolic
MFI.

o Result: An increase in Nuclear/Cytosolic ratio indicates pathway activation.

Therapeutic & Development Context
Efficacy Data Summary
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The following table summarizes expected quantitative outcomes based on matrikine-mimetic
behaviors:

] Expected Effect . )
Endpoint Assay Type Mechanism Link
(vs. Control)

Collagen | ELISA/gPCR +30% to +60% AP-1/ TGF- mimicry
DCFH-DA Nrf2 / Direct

ROS Levels -25% to -40% )
Fluorescence Scavenging

Cell Viability MTT / CCK-8 No Toxicity (>90%) Biocompatibility

Elastin Fastin Elastin Assay +20% to +45% Fibroblast Activation

Formulation Considerations

» Stability: Tetrapeptide-1 is relatively stable but susceptible to proteolytic degradation.
Encapsulation (liposomes) or N-terminal acetylation (though LPTV is the core sequence) is
recommended for topical bioavailability.

» Concentration: Effective range typically lies between 10 ppm to 50 ppm in final formulation.

Disambiguation Note

Researchers must distinguish Tetrapeptide-1 (LPTV) from Acetyl Tetrapeptide-1 (often an
alpha-MSH mimetic targeting MC1R). While both are "Tetrapeptides,” their targets (Integrins vs.
MC1R) and outcomes (ECM structure vs. Pigmentation) are non-overlapping.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Signaling Pathways & Molecular
Mechanism of Tetrapeptide-1 (LPTV)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1575511#understanding-the-signaling-pathways-
activated-by-tetrapeptide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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